Cas no 1805197-39-0 (2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805197-39-0
• MF: C₇H₂F₆N₂O₂
• MW: 260.093402385712
• CID: 4883903
• Update Time: 2025-10-29

2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O2/c8-4-2(15(16)17)1-14-5(6(9)10)3(4)7(11,12)13/h1,6H
• InChI Key： BGVLHAAENSFFIY-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805197-39-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine, identified by its CAS number 1805197-39-0, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique molecular architecture and promising pharmacological properties. The compound features a pyridine core substituted with multiple fluorinated and nitro functional groups, which contribute to its distinct chemical reactivity and biological activity. This introduction delves into the compound's structural characteristics, synthetic methodologies, and its emerging applications in drug discovery, emphasizing recent advancements and future prospects.

The molecular framework of 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine is characterized by the presence of three key substituents: a difluoromethyl group at the 2-position, a fluoro atom at the 4-position, and a nitro group at the 5-position, along with a trifluoromethyl group at the 3-position. These fluorinated moieties are strategically positioned to enhance the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. The nitro group introduces a polar region that can interact with biological targets, while the trifluoromethyl group further modulates electronic properties and binding affinity.

The synthesis of 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route begins with the preparation of a halogenated pyridine precursor, followed by nucleophilic substitution reactions to introduce the fluorine and nitro groups. The final step involves the addition of a difluoromethyl group, often through metal-catalyzed cross-coupling reactions or direct fluorination techniques. Recent advances in catalytic systems have enabled more efficient and scalable synthesis methods, reducing costs and improving sustainability.

In recent years, 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules with enhanced binding affinity to biological targets. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammatory pathways by leveraging the electron-withdrawing effects of the nitro and trifluoromethyl groups. Additionally, the fluorinated substituents contribute to improved pharmacokinetic profiles, including increased bioavailability and reduced degradation rates.

One particularly notable application of this compound is in the field of antiviral research. The unique electronic distribution induced by the fluorinated groups allows for selective interactions with viral proteases and polymerases, making it a promising candidate for developing antiviral drugs. Preliminary computational studies have highlighted its ability to mimic natural substrates within viral enzymes, thereby inhibiting replication processes. These findings are supported by experimental data showing potent activity against several viral strains in vitro.

Furthermore, 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine has been investigated for its potential role in anticancer therapy. Its ability to disrupt DNA replication and repair mechanisms has been observed in cell-based assays, suggesting its efficacy against various cancer types. The compound's ability to induce apoptosis in tumor cells while sparing healthy cells has also been noted, highlighting its therapeutic promise. Ongoing research aims to optimize its formulation for clinical trials by improving solubility and targeting specificity.

The impact of fluorine atoms on drug design cannot be overstated. In 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine, these atoms play a crucial role in modulating pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Fluorine's high electronegativity alters electronic distributions within the molecule, enhancing binding interactions with biological targets. Additionally, fluorinated compounds often exhibit greater metabolic stability due to resistance to hydrolysis by enzymes like cytochrome P450 oxidases.

Recent advancements in analytical techniques have facilitated deeper insights into the behavior of this compound both in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure-activity relationships (SAR). These studies have revealed that subtle modifications around the pyridine core can significantly alter biological activity, providing valuable guidance for further optimization efforts.

The development of novel synthetic methodologies continues to drive innovation in medicinal chemistry. Catalytic approaches such as transition-metal-catalyzed reactions have enabled more efficient introduction of fluorinated groups into complex molecules like 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. Additionally, biocatalytic strategies using enzymes for selective functionalization are being explored as sustainable alternatives to traditional synthetic routes.

The future prospects for 2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine are vast and multifaceted. Continued research into its pharmacological properties will likely uncover new therapeutic applications beyond antiviral and anticancer treatments. Its structural versatility makes it an ideal candidate for designing molecules targeting neurological disorders, infectious diseases, and other challenging medical conditions. As computational modeling techniques advance further, virtual screening approaches will help identify new derivatives with enhanced efficacy.

In conclusion,2-(Difluoromethyl)-4-fluoro-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805197-39-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis through modern catalytic methods ensures scalability while maintaining high purity standards necessary for drug development applications such as antiviral agents or anticancer therapeutics where precise molecular design is critical for success.